Cas no 1785378-83-7 (tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate
• CAS No: 1785378-83-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 5939829
• PubChem ID: 84805028
• Update Time: 2025-10-28

tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate
• 1785378-83-7
• tert-butyl 2-[(1-hydroxycyclopropyl)methyl]piperidine-1-carboxylate
• EN300-1881762

• Inchi： 1S/C14H25NO3/c1-13(2,3)18-12(16)15-9-5-4-6-11(15)10-14(17)7-8-14/h11,17H,4-10H2,1-3H3
• InChI Key： CIZDPPOVIAPFKA-UHFFFAOYSA-N
• SMILES： OC1(CC2CCCCN2C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate

Comprehensive Analysis of tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate (CAS No. 1785378-83-7)

The compound tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate (CAS No. 1785378-83-7) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the cyclopropyl and piperidine moieties, make it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

One of the key reasons for the growing interest in tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate is its versatility in medicinal chemistry. The presence of the tert-butyl group enhances the compound's stability, while the hydroxycyclopropyl moiety introduces steric and electronic effects that can modulate biological activity. This makes it an attractive candidate for the design of small-molecule drugs targeting G-protein-coupled receptors (GPCRs) and kinases, which are hot topics in current pharmaceutical research.

In recent years, the demand for high-purity intermediates like tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate has surged, driven by advancements in high-throughput screening (HTS) and combinatorial chemistry. These techniques require reliable building blocks to accelerate the discovery of novel therapeutics. The compound's CAS No. 1785378-83-7 is frequently searched in academic and industrial databases, reflecting its importance in organic synthesis and drug development pipelines.

Another area where tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate shows promise is in the field of proteolysis-targeting chimeras (PROTACs). PROTACs are a revolutionary class of drugs that degrade target proteins rather than inhibiting them, and they often rely on structurally diverse linkers and ligands. The compound's piperidine-carboxylate framework could serve as a critical component in these bifunctional molecules, aligning with the industry's shift toward targeted protein degradation strategies.

From a synthetic perspective, the preparation of tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate involves multi-step organic reactions, including Boc protection, cyclopropanation, and reductive amination. These processes are optimized to achieve high yields and purity, which are essential for downstream applications. Researchers often explore green chemistry approaches to minimize environmental impact, a trend that resonates with the global push for sustainable synthesis.

The compound's physicochemical properties, such as its logP and aqueous solubility, are also critical for its utility in drug formulation. These parameters influence bioavailability and pharmacokinetics, which are frequently discussed in preclinical studies. As such, tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate is often included in structure-activity relationship (SAR) analyses to optimize lead compounds.

In conclusion, tert-butyl 2-(1-hydroxycyclopropyl)methylpiperidine-1-carboxylate (CAS No. 1785378-83-7) is a multifaceted compound with broad applications in modern chemistry and pharmacology. Its relevance to CNS drug discovery, PROTACs, and sustainable synthesis positions it as a key player in the evolving landscape of therapeutic innovation. As research continues to uncover its potential, this compound is likely to remain a focal point for scientists and industry professionals alike.